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Compound of Interest

Compound Name: 6-Aminopyridine-3-sulfonamide

Cat. No.: B1584753 Get Quote

Application Notes and Protocols for 6-
Aminopyridine-3-Sulfonamide
Abstract
This document provides a comprehensive guide to the safe handling, use, and disposal of 6-
aminopyridine-3-sulfonamide in a laboratory setting. The protocols outlined herein are

designed for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring personnel safety, maintaining experimental integrity, and

complying with regulatory standards. This guide is structured to provide not only procedural

steps but also the scientific rationale behind them, fostering a culture of safety and informed

practice.

Introduction: Understanding the Compound
6-Aminopyridine-3-sulfonamide is a heterocyclic building block containing both a pyridine

ring and a sulfonamide group.[1] Such structures are of significant interest in medicinal

chemistry and drug development due to their presence in various biologically active molecules.

The presence of the aminopyridine moiety suggests potential neurological activity, as

aminopyridines are known to be potassium channel blockers.[2] The sulfonamide group is a

well-established pharmacophore found in numerous antibacterial, diuretic, and anticonvulsant

drugs. This combination of functional groups necessitates a thorough understanding of its

reactivity and potential hazards.
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Causality of Hazard: The primary hazards associated with 6-aminopyridine-3-sulfonamide
stem from its chemical structure. The aminopyridine component can lead to systemic toxicity if

absorbed, while the overall solid form can pose an inhalation hazard as a dust.[3][4] The

potential for skin and eye irritation is also a key consideration.[3]

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any work with 6-aminopyridine-3-
sulfonamide commences. This involves identifying potential hazards and evaluating the risks

associated with the planned experimental procedures.

GHS Hazard Classification
Based on available data, 6-aminopyridine-3-sulfonamide is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-aminopyridine-3-sulfonamide is

provided in the table below. Understanding these properties is crucial for safe handling and

storage.

Property Value Source

Molecular Formula C₅H₇N₃O₂S [3]

Molecular Weight 173.19 g/mol

Appearance Solid [1]

Flash Point Not applicable
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Risk Assessment Workflow
The following diagram illustrates a systematic approach to risk assessment for handling 6-
aminopyridine-3-sulfonamide.
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Risk Assessment Workflow for 6-Aminopyridine-3-Sulfonamide

Planning Phase

Mitigation Phase

Emergency Preparedness

Execution Phase

Identify Experimental Protocol

Review Safety Data Sheet (SDS) Assess Procedural Hazards
(Weighing, Dissolving, Heating)

Assess Chemical Hazards
(Toxicity, Irritation)

Select Appropriate PPE
(Gloves, Gown, Eye Protection)

Select Engineering Controls
(Fume Hood)

Develop Standard Operating
Procedure (SOP)

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

Review Emergency Procedures

Conduct Experiment
According to SOP

Decontaminate & Dispose
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Emergency Response Protocol

Immediate Actions

First Aid Measures

Medical Attention

Spill Response (Trained Personnel)

Exposure Event
(Spill, Inhalation, Contact)

Evacuate Immediate Area

Inhalation:
Move to Fresh Air

Skin Contact:
Remove Clothing, Wash Area

Eye Contact:
Flush with Water

Ingestion:
Rinse Mouth, Give Water Don Appropriate PPE

Alert Supervisor & EHS

Seek Immediate
Medical Attention Contain Spill with Absorbent

Collect Waste

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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